Cas no 20000-53-7 (4-Benzooxazol-2-yl-benzoic acid methyl ester)

4-Benzooxazol-2-yl-benzoic acid methyl ester structure
20000-53-7 structure
Product Name:4-Benzooxazol-2-yl-benzoic acid methyl ester
CAS No:20000-53-7
MF:C15H11NO3
MW:253.252743959427
CID:3065191
PubChem ID:650931
Update Time:2025-04-21

4-Benzooxazol-2-yl-benzoic acid methyl ester Chemical and Physical Properties

Names and Identifiers

    • 4-Benzooxazol-2-yl-benzoic acid methyl ester
    • 20000-53-7
    • Oprea1_273527
    • 2-(4-Methyloxycarbonylphenyl)benzoxazole
    • BAS 00329027
    • AKOS000299842
    • HS-6170
    • 2-(4-carbomethoxyphenyl)-benzoxazole
    • STL387817
    • CHEMBL1609199
    • Oprea1_658173
    • TimTec1_006734
    • Methyl 4-(benzoxazol-2-yl)benzoate
    • methyl 4-(1,3-benzoxazol-2-yl)benzoate
    • MLS000028248
    • methyl 4-(benzoxazol-2-yl)-benzoate
    • SMR000008598
    • methyl 4-(1,3-benzoxazol-2-yl)-benzoate
    • SCHEMBL3372495
    • methyl 4-(benzo[d]oxazol-2-yl)benzoate
    • HMS1553C02
    • DTXSID401295701
    • KDKBWBVNDADEON-UHFFFAOYSA-N
    • Inchi: 1S/C15H11NO3/c1-18-15(17)11-8-6-10(7-9-11)14-16-12-4-2-3-5-13(12)19-14/h2-9H,1H3
    • InChI Key: KDKBWBVNDADEON-UHFFFAOYSA-N
    • SMILES: O1C2C=CC=CC=2N=C1C1C=CC(C(=O)OC)=CC=1

Computed Properties

  • Exact Mass: 253.07389321Da
  • Monoisotopic Mass: 253.07389321Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 325
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 52.3Ų
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